Cas no 42963-41-7 (1,3-Dimethyl-6-hydroxylaminouracil)

1,3-Dimethyl-6-hydroxylaminouracil structure
42963-41-7 structure
Product Name:1,3-Dimethyl-6-hydroxylaminouracil
CAS No:42963-41-7
MF:C6H9N3O3
MW:171.153960943222
CID:2827454
PubChem ID:2785933
Update Time:2025-04-21

1,3-Dimethyl-6-hydroxylaminouracil Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethyl-6-hydroxyaminouracil
    • DTXCID70334006
    • 1,3-dimethyl-6-hydroxyamino-uracil
    • AKOS006277595
    • IDNXXKWTYARIKB-UHFFFAOYSA-N
    • pyrimidine-2,6(1H,3H)-dione, 4-hydroxyamino-1,3-dimethyl-
    • 1,3-Dimethyl-6-hydroxylaminouracil
    • DTXSID30382982
    • 42963-41-7
    • SCHEMBL2451501
    • 60331-17-1
    • Oprea1_072819
    • DB-053594
    • 6-(Hydroxyamino)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C6H9N3O3/c1-8-4(7-12)3-5(10)9(2)6(8)11/h3,7,12H,1-2H3
    • InChI Key: IDNXXKWTYARIKB-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C=C(NO)N1C)=O

Computed Properties

  • Exact Mass: 171.06439116g/mol
  • Monoisotopic Mass: 171.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 72.9Ų
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